4-(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-6-methyl-2H-chromen-2-one
CAS No.:
Cat. No.: VC10420666
Molecular Formula: C19H16N2O2S
Molecular Weight: 336.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H16N2O2S |
|---|---|
| Molecular Weight | 336.4 g/mol |
| IUPAC Name | 4-(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-6-methylchromen-2-one |
| Standard InChI | InChI=1S/C19H16N2O2S/c1-9-4-5-14-12(6-9)13(8-15(22)23-14)18-17(20)16-10(2)7-11(3)21-19(16)24-18/h4-8H,20H2,1-3H3 |
| Standard InChI Key | MALLXAJKUBNNPN-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)OC(=O)C=C2C3=C(C4=C(S3)N=C(C=C4C)C)N |
| Canonical SMILES | CC1=CC2=C(C=C1)OC(=O)C=C2C3=C(C4=C(S3)N=C(C=C4C)C)N |
Introduction
The compound 4-(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-6-methyl-2H-chromen-2-one is a complex organic molecule that combines elements of thienopyridine and chromene structures. This article aims to provide a comprehensive overview of this compound, focusing on its chemical properties, synthesis methods, and potential applications based on available literature.
Synthesis Methods
The synthesis of compounds involving thieno[2,3-b]pyridine and chromene structures typically involves multi-step reactions. For similar compounds, methods often include condensation reactions or cyclization processes using appropriate starting materials.
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Starting Materials: Common starting materials for such syntheses might include thieno[2,3-b]pyridine derivatives and chromene precursors.
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Reaction Conditions: Conditions may vary but often involve solvents like ethanol or DMF, with catalysts such as piperidine or other bases.
| Synthesis Step | Description |
|---|---|
| Starting Materials | Thieno[2,3-b]pyridine derivatives, chromene precursors |
| Reaction Conditions | Ethanol or DMF, piperidine or other bases |
Potential Applications
Compounds with similar structures have been explored for various biological activities, including anticancer and antifungal properties. Chromenes, in particular, have shown promise in inhibiting enzymes involved in cancer and fungal growth .
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Biological Activities: Potential applications may include anticancer or antifungal activities, though specific data for this compound is not available.
| Application | Description |
|---|---|
| Biological Activities | Potential anticancer or antifungal properties |
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